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Compound of Interest

Compound Name: MS-073

Cat. No.: B1676850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MS-073 is a chemical compound utilized in various research and drug development

applications. Accurate and consistent preparation of a stock solution is the first critical step for

reliable and reproducible experimental results. These application notes provide a detailed

protocol for the preparation, storage, and handling of an MS-073 stock solution. The primary

solvent recommended for initial solubilization is dimethyl sulfoxide (DMSO), a versatile aprotic

solvent capable of dissolving a wide range of small molecules.

Chemical and Physical Properties of MS-073
A summary of the key chemical and physical properties of MS-073 is presented in Table 1. This

information is essential for accurate calculation of stock solution concentrations.

Property Value

Molecular Weight 479.62 g/mol

Chemical Formula C₃₁H₃₃N₃O₂

CAS Number 129716-45-6

Appearance Typically a solid powder
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Materials and Equipment
Materials

MS-073 powder

Dimethyl sulfoxide (DMSO), anhydrous, ≥99.7% purity

Sterile, nuclease-free water (for subsequent dilutions)

Appropriate buffer solution (e.g., PBS, Tris-HCl), if required for the final application

Equipment
Analytical balance

Vortex mixer

Sonicator (optional, for aiding dissolution)

Calibrated micropipettes and sterile, nuclease-free tips

Sterile microcentrifuge tubes or amber glass vials for storage

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Experimental Protocol: Preparation of a 10 mM MS-
073 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MS-073 in DMSO. This is

a commonly used concentration for initial stock solutions of small molecule inhibitors.

Calculation of Mass of MS-073
To prepare a desired volume of a 10 mM stock solution, the required mass of MS-073 can be

calculated using the following formula:

Mass (mg) = Desired Volume (mL) x 10 mM x 479.62 g/mol / 1000
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For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 1 mL x 10 mmol/L x 479.62 mg/mmol / 1000 mL/L = 4.7962 mg

Table 2: Mass of MS-073 Required for Various Volumes of a 10 mM Stock Solution

Desired Volume (µL) Desired Volume (mL) Mass of MS-073 (mg)

100 0.1 0.48

500 0.5 2.40

1000 1.0 4.80

5000 5.0 23.98

Step-by-Step Procedure
Preparation: Put on appropriate PPE. Ensure the analytical balance is calibrated and the

workspace is clean.

Weighing MS-073: Carefully weigh the calculated amount of MS-073 powder using an

analytical balance. For small quantities, it is advisable to weigh the compound in a tared

microcentrifuge tube.

Adding Solvent: Add the corresponding volume of anhydrous DMSO to the tube containing

the MS-073 powder.

Dissolution: Tightly cap the tube and vortex the solution for 1-2 minutes to facilitate

dissolution.

Aiding Dissolution (Optional): If the compound does not fully dissolve with vortexing, sonicate

the solution in a water bath for 5-10 minutes. Gentle warming to 37°C may also aid in

solubilization.

Visual Inspection: Visually inspect the solution to ensure that all the solid material has

dissolved and the solution is clear.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or amber glass vials to avoid repeated freeze-thaw cycles.

Storage and Stability
Proper storage is crucial to maintain the stability and activity of the MS-073 stock solution.

Short-term storage (days to weeks): Store the DMSO stock solution at 0-4°C.

Long-term storage (months to years): For long-term storage, it is recommended to store the

aliquoted stock solution at -20°C or -80°C.[1] Most small molecule stock solutions in DMSO

are stable for at least 3 months at -20°C.

Note: Avoid repeated freeze-thaw cycles as this can lead to degradation of the compound and

precipitation.

Preparation of Working Solutions
For most biological experiments, the concentrated DMSO stock solution needs to be diluted to

a final working concentration in an aqueous buffer or cell culture medium.

Calculation: Determine the required volume of the stock solution needed to achieve the

desired final concentration in your experimental volume.

Dilution: Directly add the calculated volume of the MS-073 DMSO stock solution to the

aqueous buffer or medium. It is important to add the stock solution to the aqueous solution

and mix immediately to prevent precipitation.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the working

solution is low (typically ≤ 0.1%) to avoid solvent-induced effects on the biological system.

Troubleshooting
Precipitation upon dilution in aqueous buffer: This is a common issue with compounds that

have low aqueous solubility. To mitigate this, try to dilute the stock solution into the aqueous

buffer with vigorous vortexing. Pre-warming the aqueous buffer to 37°C may also help. If

precipitation persists, consider using a lower concentration of the stock solution or adding a
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small amount of a non-ionic surfactant like Tween-20 (at a final concentration of ~0.01%) to

the aqueous buffer, if compatible with your experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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